2-[5-(Furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide

• IUPAC Name: 2-[5-(furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C15H13N3O3S2/c1-2-5-18-14(20)12-9(10-4-3-6-21-10)7-22-13(12)17-15(18)23-8-11(16)19/h2-4,6-7H,1,5,8H2,(H2,16,19)
• InChI Key: FSYBELMAKCTLKX-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(N=C1SCC(=O)N)SC=C2C3=CC=CO3
• Molecular Formula: C15H13N3O3S2
• Molecular Weight: 347.4 g/mol

Description

Research into thieno[2,3-d]pyrimidin derivatives and furan-containing molecules is driven by their potential biological activities and applications in drug development. Compounds with these structures have been explored for their anticancer, antiviral, and antimicrobial properties, among other therapeutic potentials.

Synthesis Analysis

The synthesis of related thieno[2,3-d]pyrimidin derivatives often involves reactions of 2-cyano-N-furan-2-ylmethyl-3-sulfanyl-3-arylaminoacrylamides with chloroacetic acid, ethyl 3-aryl-2-bromopropanates, and acetylenedicarboxylic acid esters to yield various derivatives (Horishny, Arshad, & Matiychuk, 2021). Another approach involves the oxidative aminocarbonylation of (Z)-2-en-4-yn-1-ols, leading to furan-2-ylacetamide derivatives, showcasing the versatility in synthesizing furan-containing compounds (Gabriele, Plastina, Salerno, & Mancuso, 2006).

Molecular Structure Analysis

Crystal structure analysis of similar compounds reveals a folded conformation around the methylene C atom of the thioacetamide bridge, with the pyrimidine ring inclined to the benzene ring, stabilized by intramolecular hydrogen bonding (Subasri et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of these compounds includes their ability to undergo further functionalization, such as the reaction with pyridinecarbaldehydes and 5-arylfurfural to form heterylidene derivatives, demonstrating the potential for diverse chemical modifications (Horishny, Arshad, & Matiychuk, 2021).

Physical Properties Analysis

While specific information on the physical properties of "2-[5-(Furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide" is not readily available, related research on furan and thieno[2,3-d]pyrimidin derivatives suggests these compounds may possess unique optical and electronic properties conducive to further study.

Chemical Properties Analysis

The chemical properties of thieno[2,3-d]pyrimidin and furan-containing compounds include their potential as dual inhibitors of key enzymes in cancer cell proliferation, highlighting their importance in medicinal chemistry research (Gangjee, Qiu, Li, & Kisliuk, 2008).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, it’s worth noting that compounds with similar structures have shown diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer.

Future Directions

The potential for future research and development of “2-[5-(Furan-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide” and similar compounds is vast. The progress in high-throughput biological screening technologies and a great variety of heterocyclic derivatives provide almost unlimited potential in creating physiologically active molecules. This determines the need to develop new effective methods for their synthesis.